Cas no 1885-29-6 (Anthranilonitrile)

• Product Name: Anthranilonitrile
• CAS No: 1885-29-6
• MF: C₇H₆N₂
• MW: 118.135941028595
• MDL: MFCD00007631
• CID: 42140
• PubChem ID: 72913
• Update Time: 2025-04-18

Anthranilonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Aminobenzonitrile
• Aminobenzonitrile
• Anthranilonitrile~2-Cyanoaniline
• O-AMINOBENZONITRILE
• O-CYANOANILINE
• 2-CYANOANILINE
• 2-CYANANILINE
• AKOS 91125
• ANTHRANILIC ACID NITRILE
• Anthranilonitrile
• 1-amino-2-cyanobenzene
• 2-amino-benzonitrile
• 2-cyano-aniline
• Benzonitrile,2-amino
• ortho-cyanoaniline
• Anthranilonotrile
• 2-Aminobenzontrile
• 2-Cyanophenylamine
• Benzonitrile, 2-amino-
• aminobenzonitrile(2-)
• 2-aminobenzenecarbonitrile
• 2-amino benzonitrile
• Benzonitrile, amino-
• 2-Cyano-1-aminobenzene
• 5RXH2B211R
• 2-Cyanoaniline, Anthranilonitrile
• HLCPWBZNUKCSBN-UHFFFAOYSA-N
• 2-Aminobenzonitrile (Anthranilo
• InChI=1/C7H6N2/c8-5-6-3-1-2-4-7(6)9/h1-4H,9H
• AS-10868
• Z104478174
• 2-Aminobenzonitrile, 98%
• SCHEMBL71324
• 1885-29-6
• AN-584/40186357
• FT-0611231
• DTXCID4030380
• NCGC00357243-01
• MFCD00007631
• W-107755
• 2-amino-1-cyano-benzene
• CHEMBL3561681
• CS-W013598
• 2-Aminobenzonitrile (Anthranilonitrile)
• 2-Cyanoaniline;o-Aminobenzonitrile
• A0861
• F0020-1996
• CAS-1885-29-6
• BRN 0907187
• EN300-20429
• Tox21_304036
• 2- aminobenzenecarbonitrile
• UNII-5RXH2B211R
• Benzonitrile, o-amino-
• EINECS 217-549-9
• 2-aminobenzo nitrile
• AM20060057
• BCP33252
• BP-21336
• AKOS000120456
• Q27262788
• D70483
• DTXSID9051824
• 4-14-00-01013 (Beilstein Handbook Reference)
• NS00020600
• STK802207
• aniline, 2-cyano-
• FA00616
• 2-Cyanoaniline; Anthranilonitrile

• MDL： MFCD00007631
• Inchi： 1S/C7H6N2/c8-5-6-3-1-2-4-7(6)9/h1-4H,9H2
• InChI Key： HLCPWBZNUKCSBN-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C#N
• BRN： 0907187

Computed Properties

• Exact Mass: 118.05300
• Monoisotopic Mass: 118.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: crystal
• Density: 1.11 g/cm3 (50℃)
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 263°C(lit.)
• Flash Point: Fahrenheit: 293 ° f
  Celsius: 145 ° c
  
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 49.81000
• LogP: 1.72168
• pka: 0.77(at 25℃)
• Solubility: Slightly soluble

Anthranilonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H317,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38-43
• Safety Instruction： S26-S36/37
• RTECS：CB4575000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：T
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides